Cas no 1806346-89-3 (Ethyl 3-(4-bromo-3-(carboxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(4-bromo-3-(carboxymethyl)phenyl)propanoate
• CAS No: 1806346-89-3
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4970801
• Update Time: 2023-08-24

Ethyl 3-(4-bromo-3-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-bromo-3-(carboxymethyl)phenyl)propanoate

• Inchi： 1S/C13H15BrO4/c1-2-18-13(17)6-4-9-3-5-11(14)10(7-9)8-12(15)16/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)
• InChI Key： BOWNKMVEQYOJSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)O)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6